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Compound of Interest

Compound Name: epi-alpha-Cadinol

Cat. No.: B1217661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the occurrence of the sesquiterpenoid

epi-alpha-cadinol in various essential oils. The document summarizes quantitative data,

details the biosynthetic pathway, and outlines the experimental protocols for its identification

and quantification, serving as a valuable resource for researchers in the fields of

phytochemistry, natural product chemistry, and drug development.

Quantitative Occurrence of Epi-alpha-Cadinol and
Related Cadinols
Epi-alpha-cadinol, a cadinane-type sesquiterpenol, is found in the essential oils of various

plants, although its concentration can vary significantly depending on the plant species,

geographical origin, and extraction method. The following table summarizes the quantitative

data available for epi-alpha-cadinol and its closely related isomers, such as α-cadinol and epi-

α-muurolol, providing a comparative overview of their distribution.
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Plant Species Plant Part
Essential Oil
Component

Concentration
(%)

Reference

Pinus taeda L.

(Loblolly Pine)

Waste material

(twigs and

needles)

epi-α-Cadinol 2.13

α-Cadinol 5.08

epi-α-Muurolol 4.22

Juniperus

communis L.

(Common

Juniper)

Needles α-Cadinol up to 2.7

Juniperus

communis L.

(Common

Juniper)

Berries α-Cadinol 0.03 - 1.13

Juniperus

oxycedrus

(Prickly Juniper)

Aerial parts α-Cadinol 2.6

Larix kaempferi

(Japanese

Larch)

Leaves α-Cadinol

Present

(Antifungal

component)

*
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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